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Compound of Interest

Compound Name: 1-Phenyl-2-propanol

Cat. No.: B048451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, suppliers, and

analytical methodologies for 1-phenyl-2-propanol. The information is intended to assist

researchers, scientists, and professionals in drug development in sourcing and evaluating this

key chemical intermediate.

Commercial Suppliers and Pricing
1-phenyl-2-propanol is readily available from a variety of chemical suppliers, catering to both

research and bulk quantity requirements. The purity levels offered are generally high, with most

suppliers providing a minimum of 98% purity. Pricing is competitive and varies based on the

supplier, quantity, and purity. Below is a comparative summary of prominent suppliers and their

offerings.
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Supplier Purity
5 g Price
(USD)

10 g Price
(USD)

25 g Price
(USD)

100 g
Price
(USD)

500 g
Price
(USD)

MedChem

Express
99.21% 25 30 45 170 830

Sigma-

Aldrich
98% ~88 - ~328 ~1057 -

Thermo

Scientific
98% ~33 - - - -

Tokyo

Chemical

Industry

(TCI)

>98.0%

(GC)
39 - 125 - -

ChemicalB

ook
>99% - - - -

Varies

(bulk)

Santa Cruz

Biotechnol

ogy

≥97% - - - - -

Note: Prices are approximate and subject to change. Some prices were converted from other

currencies for comparison.

Product Specifications
Ensuring the quality and consistency of chemical reagents is paramount in research and

development. The following table summarizes the typical specifications of 1-phenyl-2-
propanol offered by various suppliers. It is crucial to consult the supplier-specific Certificate of

Analysis (CoA) for lot-specific data.
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Specificat
ion

MedChe
mExpres
s

Sigma-
Aldrich

Thermo
Scientific

Tokyo
Chemical
Industry
(TCI)

BOC
Sciences

Chem-
Impex
((R)-
enantiom
er)

Purity
99.21%

(HPLC)
98%

>=97.5 %

(GC)[1]

>98.0%

(GC)
95%[2]

≥ 95%

(NMR)[3]

Appearanc

e

Colorless

to light

yellow

(Liquid)

liquid

Clear

colorless to

almost

colorless

Liquid[1]

Colorless

to Almost

colorless

clear liquid

Clear

colorless

liquid[2]

Light

yellow to

yellow oily

liquid[3]

Molecular

Formula
C9H12O C9H12O C9H12O[1] C9H12O C9H12O[2] C9H12O[3]

Molecular

Weight
136.19 136.19 - 136.19 136.19[2] 136.19[3]

Boiling

Point
-

219-221 °C

(lit.)
- -

205-

207°C[2]

117 °C / 23

mmHg

(Lit.)[3]

Refractive

Index
-

n20/D

1.522 (lit.)

1.5200 to

1.5240

(20°C, 589

nm)[1]

- - -

Density -

0.973 g/mL

at 25 °C

(lit.)

- -
0.9988

g/cm3 [2]
-

CAS

Number
698-87-3 698-87-3

698-87-

3[1]
698-87-3

698-87-

3[2]
1572-95-8

Supplier Qualification Workflow
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A systematic approach to qualifying a chemical supplier is essential to mitigate risks associated

with product quality, consistency, and supply chain reliability. The following diagram illustrates a

logical workflow for this process.
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Caption: A logical workflow for qualifying a chemical supplier.
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Experimental Protocols for Purity Determination
Accurate determination of purity is critical for the use of 1-phenyl-2-propanol in sensitive

applications. Gas Chromatography (GC) and High-Performance Liquid Chromatography

(HPLC) are the most common analytical techniques for this purpose.

Gas Chromatography (GC) Method for Purity Analysis
This protocol outlines a general method for determining the purity of 1-phenyl-2-propanol
using GC with a Flame Ionization Detector (FID).

Methodology:

Sample Preparation:

Prepare a stock solution of 1-phenyl-2-propanol in a suitable solvent (e.g., methanol or

dichloromethane) at a concentration of approximately 1 mg/mL.

If necessary, perform serial dilutions to bring the concentration within the linear range of

the detector.

Filter the sample through a 0.45 µm syringe filter into a GC vial.

Instrumentation:

Gas Chromatograph: Equipped with a split/splitless injector and a Flame Ionization

Detector (FID).

Column: A non-polar or mid-polar capillary column, such as a DB-5 or HP-5 (e.g., 30 m x

0.25 mm ID, 0.25 µm film thickness), is typically suitable.

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

GC Conditions:

Injector Temperature: 250 °C

Detector Temperature: 300 °C
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Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp rate: 10 °C/min to 250 °C.

Final hold: Hold at 250 °C for 5 minutes.

Injection Volume: 1 µL

Split Ratio: 50:1 (can be adjusted based on sample concentration)

Data Analysis:

Integrate the peak areas of all components in the chromatogram.

Calculate the percent purity by dividing the peak area of 1-phenyl-2-propanol by the total

area of all peaks (excluding the solvent peak) and multiplying by 100.[4]

High-Performance Liquid Chromatography (HPLC)
Method for Purity and Enantiomeric Separation
This protocol provides a general method for the analysis of 1-phenyl-2-propanol by HPLC,

which can be adapted for both purity assessment and chiral separation.

Methodology:

Sample Preparation:

Dissolve the 1-phenyl-2-propanol sample in the mobile phase to a concentration of

approximately 1 mg/mL.

Filter the solution through a 0.45 µm syringe filter before injection.

Instrumentation:

HPLC System: An HPLC system with a pump, autosampler, column oven, and a UV

detector.
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Column for Purity: A reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm) is commonly

used.

Column for Chiral Separation: A chiral stationary phase (CSP) column, such as one based

on cellulose or amylose derivatives (e.g., Chiralcel® OD-H), is required for enantiomeric

separation.[5]

Detector: UV detection at 210 nm or 254 nm.

HPLC Conditions (Reversed-Phase for Purity):

Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v). The exact ratio may

need to be optimized.

Flow Rate: 1.0 mL/min.

Column Temperature: 25 °C.

Injection Volume: 10 µL.

HPLC Conditions (Normal-Phase for Chiral Separation):

Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v).[5] The ratio is

critical for achieving separation and may require optimization.[5]

Flow Rate: 0.5 mL/min.[5]

Column Temperature: 25 °C.

Injection Volume: 10 µL.

Data Analysis:

For purity analysis, calculate the percent purity based on the relative peak areas as

described for the GC method.

For chiral analysis, the two enantiomers will appear as separate peaks. The enantiomeric

excess (ee) can be calculated from the areas of the two peaks.
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Experimental Workflow for Purity Analysis
The following diagram illustrates a typical experimental workflow for determining the purity of a

1-phenyl-2-propanol sample.
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Caption: A typical workflow for the purity analysis of a chemical sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

